Cas no 65808-85-7 (Butanedioic acid, isothiocyanato-, diethyl ester, (S)-)

Butanedioic acid, isothiocyanato-, diethyl ester, (S)- structure
65808-85-7 structure
Product Name:Butanedioic acid, isothiocyanato-, diethyl ester, (S)-
CAS No:65808-85-7
MF:C9H13NO4S
MW:231.26882147789
CID:1703081
Update Time:2024-09-02

Butanedioic acid, isothiocyanato-, diethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, isothiocyanato-, diethyl ester, (S)-
    • Butanedioic acid, isothiocyanato-, diethyl ester, (S)- (9CI)
    • Inchi: 1S/C9H13NO4S/c1-3-13-8(11)5-7(10-6-15)9(12)14-4-2/h7H,3-5H2,1-2H3/t7-/m0/s1
    • InChI Key: QXDWIJBRASJSJQ-ZETCQYMHSA-N
    • SMILES: C(OCC)(=O)[C@@H](N=C=S)CC(OCC)=O

Computed Properties

  • Exact Mass: 231.05659

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 325.1±32.0 °C(Predicted)
  • PSA: 64.96
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